Cas no 312307-14-5 (Propanedinitrile, (1-methyl-2-oxo-2-phenylethyl)-)

• Product Name: Propanedinitrile, (1-methyl-2-oxo-2-phenylethyl)-
• CAS No: 312307-14-5
• MF: C₁₂H₁₀N₂O
• MW: 198.22060251236
• CID: 1445900
• PubChem ID: 11412949
• Update Time: 2025-04-20

Propanedinitrile, (1-methyl-2-oxo-2-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, (1-methyl-2-oxo-2-phenylethyl)-
• 2-(1-oxo-1-phenylpropan-2-yl)propanedinitrile
• SCHEMBL194023
• 312307-14-5
• DTXSID00465059

• Inchi： 1S/C12H10N2O/c1-9(11(7-13)8-14)12(15)10-5-3-2-4-6-10/h2-6,9,11H,1H3
• InChI Key： MFDOMAUESJOOMR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C)C(C#N)C#N

Computed Properties

• Exact Mass: 198.0794
• Monoisotopic Mass: 198.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65